N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-2-(methanesulfonamido)benzamide
• InChI: InChI=1S/C15H20N2O3S/c1-21(19,20)17-13-5-3-2-4-12(13)15(18)16-14-9-10-6-7-11(14)8-10/h2-5,10-11,14,17H,6-9H2,1H3,(H,16,18)
• InChI Key: HAPOXFOZROTSSN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)NC2CC3CCC2C3
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide, also known as BAY 41-2272, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sGC (soluble guanylate cyclase) stimulators, which have been shown to have a wide range of pharmacological effects.

Mechanism of Action

N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 is a sGC stimulator, which means that it activates the sGC enzyme and enhances the production of cyclic guanosine monophosphate (cGMP). cGMP is a second messenger that regulates various physiological processes, including smooth muscle relaxation, platelet aggregation, and neurotransmitter release. N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 binds to the heme group of sGC and enhances the sensitivity of the enzyme to nitric oxide (NO), which is a key regulator of cGMP production.
Biochemical and physiological effects:
N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce vasodilation in various vascular beds, including the pulmonary, coronary, and systemic circulations. In addition, it has been shown to have anti-inflammatory effects, which may be mediated by the inhibition of NF-kB activation. N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 has also been shown to have neuroprotective effects, which may be mediated by the inhibition of glutamate release and the activation of cGMP-dependent protein kinase.

Advantages and Limitations for Lab Experiments

N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 has several advantages for lab experiments. It is a potent and selective sGC stimulator, which makes it a valuable tool for studying the role of cGMP signaling in various physiological processes. In addition, it has been shown to have a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, there are also limitations to the use of N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 in lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. In addition, its effects may vary depending on the experimental conditions and the animal model used.

Future Directions

There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272. One area of interest is the potential use of N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 as a treatment for pulmonary hypertension, which is a serious and often fatal condition. Another area of interest is the potential use of N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 as a treatment for erectile dysfunction, which is a common and often underdiagnosed condition. In addition, further studies are needed to fully understand the biochemical and physiological effects of N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 and its potential therapeutic applications in various disease states.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of pharmacological effects, including vasodilation, anti-inflammatory effects, and neuroprotective effects. N-bicyclo[2.2.1]hept-2-yl-2-[(methylsulfonyl)amino]benzamide 41-2272 has been studied in various animal models of disease, including hypertension, pulmonary hypertension, and stroke. In addition, it has been shown to have potential as a treatment for erectile dysfunction.